Cas no 19652-57-4 (Butanedinitrile, bis(methylene)-)

• Product Name: Butanedinitrile, bis(methylene)-
• CAS No: 19652-57-4
• MF: C₆H₄N₂
• MW: 104.109360694885
• CID: 1388207
• PubChem ID: 12362041
• Update Time: 2025-04-20

Butanedinitrile, bis(methylene)- Chemical and Physical Properties

Names and Identifiers

• Butanedinitrile, bis(methylene)-
• 2,3-dimethylidenebutanedinitrile
• SCHEMBL11569766
• Dimethylidenebutanedinitrile
• FYDACBOZTMGMJN-UHFFFAOYSA-N
• DTXSID10494219
• 19652-57-4
• 1,3-butadiene-2,3-dicarbonitrile

• Inchi： 1S/C6H4N2/c1-5(3-7)6(2)4-8/h1-2H2
• InChI Key： FYDACBOZTMGMJN-UHFFFAOYSA-N
• SMILES： N#CC(=C)C(C#N)=C

Computed Properties

• Exact Mass: 104.03752
• Monoisotopic Mass: 104.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58